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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the solubility and
preparation of QCA570, a potent Proteolysis Targeting Chimera (PROTAC) BET degrader, for
use in both in vitro and in vivo experiments.

Introduction

QCA570 is a highly potent and efficacious BET degrader, capable of inducing degradation of
BET proteins at low picomolar concentrations in cancer cell lines.[1][2] It has demonstrated
significant anti-tumor activity, including complete and durable tumor regression in leukemia
xenograft models.[3][4][5] Proper handling and preparation of QCA570 are critical for obtaining
reliable and reproducible experimental results.

Physicochemical Properties

e Molecular Formula: C39H33N704S

e Molecular Weight: 695.80 g/mol
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Solubility Data

QCAS570 is soluble in DMSO.[6] For aqueous-based solutions for in vivo administration, co-
solvents are required. The following table summarizes the known solubility of QCA570 in
various solvent systems.

Achieved Resulting Solution

Solvent System . Recommended Use
Concentration Type

100% DMSO Not specified Clear Solution Stock Solution

10% DMSO, 40%
PEG300, 5% Tween- 2 mg/mL (2.87 mM) Suspended Solution In vivo (IP, Oral)
80, 45% Saline

10% DMSO, 90% =2 mg/mL (= 2.87
Corn Oil mM)

Clear Solution In vivo

Note: If precipitation or phase separation occurs during preparation, gentle heating and/or
sonication can be used to aid dissolution.[1]

Experimental Protocols
In Vitro Stock Solution Preparation (DMSO)

This protocol outlines the preparation of a high-concentration stock solution of QCA570 in
DMSO, which can be further diluted in cell culture media for in vitro experiments.

Materials:

QCA570 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)
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Procedure:

Weigh the desired amount of QCA570 powder and place it in a sterile tube.

o Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10
mM, 20 mM).

» Vortex the solution thoroughly until the powder is completely dissolved.
« If necessary, sonicate the solution for a short period to ensure complete dissolution.
 Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

o Store the stock solution at -20°C for up to one month or at -80°C for up to six months,
protected from light.[1][6]

In Vivo Formulation Preparation

It is recommended to prepare working solutions for in vivo experiments fresh on the day of use.

[1]

This protocol yields a suspended solution suitable for IP or oral dosing.
Materials:

e QCA570 DMSO stock solution (e.g., 20 mg/mL)

e PEG300

e Tween-80

e Saline (0.9% NaCl)

 Sterile tubes

» Vortex mixer

Procedure (for 1 mL of 2 mg/mL final concentration):
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e Add 100 pL of a 20 mg/mL QCA570 DMSO stock solution to a sterile tube.
e Add 400 pL of PEG300 and mix thoroughly by vortexing.

e Add 50 pL of Tween-80 and mix again until the solution is homogeneous.
e Add 450 pL of saline to bring the final volume to 1 mL.

» Vortex the final suspension thoroughly before each administration. An ultrasonic bath may be
needed to ensure a uniform suspension.[1]

This protocol yields a clear solution, which may be suitable for various administration routes.

Materials:

QCA570 DMSO stock solution (e.g., 20 mg/mL)

Corn Oil

Sterile tubes

Vortex mixer

Procedure (for 1 mL of 2 mg/mL final concentration):
e Add 100 pL of a 20 mg/mL QCA570 DMSO stock solution to a sterile tube.
e Add 900 pL of corn oil.

e Mix thoroughly by vortexing until a clear solution is obtained.[1]

Signaling Pathway and Experimental Workflow
QCA570 Mechanism of Action

QCA570 is a PROTAC that functions by linking the E3 ubiquitin ligase Cereblon to BET
proteins (BRD2, BRD3, and BRD4).[1][2] This proximity induces the ubiquitination and
subsequent degradation of BET proteins by the proteasome, leading to the inhibition of
downstream gene transcription and anti-cancer effects.
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Caption: QCA570 mechanism of action.

Experimental Preparation Workflow

The following diagram illustrates the general workflow for preparing QCA570 for experimental
use.
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Stock Solution Preparation

QCA570 Powder

Dissolve in 100% DMSO

Vortex/Sonicate

Aliquot

Store at -20°C or -80°C

In Vitro Working Solyfion In Vivo Formulation

DIV EfoGin (DMSO Stock Solution)

Cell Culture Media

Aoplv to Cells Mix with Co-solvents
PRl (e.g., PEG300, Tween-80, Saline or Corn Oil)

(Prepare Fresh Daila
C—\dminister to Animal ModeD

Click to download full resolution via product page

Caption: Experimental workflow for QCA570.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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